Cas no 1784937-06-9 (3-(1-(Tert-butoxycarbonyl)pyrrolidin-3-YL)-2,2-difluoropropanoic acid)

• Product Name: 3-(1-(Tert-butoxycarbonyl)pyrrolidin-3-YL)-2,2-difluoropropanoic acid
• CAS No: 1784937-06-9
• MF: C₁₂H₁₉F₂NO₄
• MW: 279.280370950699
• CID: 5618578
• PubChem ID: 105521265
• Update Time: 2023-09-20

3-(1-(Tert-butoxycarbonyl)pyrrolidin-3-YL)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-(TERT-BUTOXYCARBONYL)PYRROLIDIN-3-YL)-2,2-DIFLUOROPROPANOIC ACID
• AT31497
• EN300-28550853
• 1784937-06-9
• 3-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-2,2-difluoropropanoic acid
• 3-(1-(Tert-butoxycarbonyl)pyrrolidin-3-YL)-2,2-difluoropropanoic acid

• Inchi： 1S/C12H19F2NO4/c1-11(2,3)19-10(18)15-5-4-8(7-15)6-12(13,14)9(16)17/h8H,4-7H2,1-3H3,(H,16,17)
• InChI Key： KKTXQOKWJBFGFK-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1CN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

• Exact Mass: 279.12821441g/mol
• Monoisotopic Mass: 279.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų